Cas no 948289-26-7 (6-chloro-2,8-dimethyl-quinoline-3-carboxylic acid)

• Product Name: 6-chloro-2,8-dimethyl-quinoline-3-carboxylic acid
• CAS No: 948289-26-7
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 867564
• PubChem ID: 17039988
• Update Time: 2025-04-19

6-chloro-2,8-dimethyl-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,8-dimethyl-quinoline-3-carboxylic acid
• 6-CHLORO-2,8-DIMETHYLQUINOLINE-3-CARBOXYLIC ACID
• DTXSID50589133
• 948289-26-7
• MFCD09787815
• FT-0739093
• AB52301

• Inchi： 1S/C12H10ClNO2/c1-6-3-9(13)4-8-5-10(12(15)16)7(2)14-11(6)8/h3-5H,1-2H3,(H,15,16)
• InChI Key： IYKDDOVXIZQELN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(C=1)=CC(C(=O)O)=C(C)N=2

Computed Properties

• Exact Mass: 235.04000
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 389.6°C at 760 mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.653
• PSA: 50.19000
• LogP: 3.20320